Cas no 62372-04-7 (2-Propanol, 1-[methyl(1-methylethyl)amino]-3-phenoxy-)

• Product Name: 2-Propanol, 1-[methyl(1-methylethyl)amino]-3-phenoxy-
• CAS No: 62372-04-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 447514
• PubChem ID: 44307782
• Update Time: 2025-04-19

2-Propanol, 1-[methyl(1-methylethyl)amino]-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[methyl(1-methylethyl)amino]-3-phenoxy-
• 1-[methyl(propan-2-yl)amino]-3-phenoxypropan-2-ol
• BDBM50405634
• CHEMBL66662
• DTXSID00658262
• 62372-04-7

• Inchi： 1S/C13H21NO2/c1-11(2)14(3)9-12(15)10-16-13-7-5-4-6-8-13/h4-8,11-12,15H,9-10H2,1-3H3
• InChI Key： RABNPIMCZMGRQB-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CN(C)C(C)C

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7